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Compound of Interest

Compound Name: N,N-Diethylallylamine

Cat. No.: B1294321 Get Quote

Essential Safety and Handling Guide for N,N-
Diethylallylamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling N,N-
Diethylallylamine (CAS: 5666-17-1). Adherence to these procedures is critical for ensuring

laboratory safety and proper chemical management.

Hazard Identification and Safety Data Summary
N,N-Diethylallylamine is a hazardous chemical requiring stringent safety measures. It is

classified as a highly flammable liquid and vapor that can cause severe skin burns and serious

eye damage.[1]
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Hazard
Classification

GHS Pictograms Signal Word Hazard Statements

Flammable liquids

(Category 2)
🔥 Danger

H225: Highly

flammable liquid and

vapour.[1][2]

Skin corrosion (Sub-

category 1B)
corrosive

H314: Causes severe

skin burns and eye

damage.[1][2]

Serious eye damage

(Category 1)
corrosive

H318: Causes serious

eye damage.[1]

Physical and Chemical Properties

Molecular Formula C7H15N

Molecular Weight 113.20 g/mol [2]

Appearance Colorless to Almost colorless clear liquid[2][3]

Boiling Point 110 °C[2]

Flash Point 14 °C[2]

Specific Gravity 0.76 (20/20)[2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling N,N-Diethylallylamine to prevent exposure.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.tcichemicals.com/BE/en/sds/D1185_EU_6N.pdf
https://www.tcichemicals.com/IN/en/p/D1185
https://www.tcichemicals.com/BE/en/sds/D1185_EU_6N.pdf
https://www.tcichemicals.com/IN/en/p/D1185
https://www.tcichemicals.com/BE/en/sds/D1185_EU_6N.pdf
https://www.tcichemicals.com/IN/en/p/D1185
https://www.tcichemicals.com/IN/en/p/D1185
https://cymitquimica.com/products/3B-D1185/5666-17-1/nn-diethylallylamine/
https://www.tcichemicals.com/IN/en/p/D1185
https://www.tcichemicals.com/IN/en/p/D1185
https://www.tcichemicals.com/IN/en/p/D1185
https://www.benchchem.com/product/b1294321?utm_src=pdf-body
https://www.nbinno.com/article/pesticide-intermediates/the-safety-profile-of-n-n-dimethylallylamine-for-industrial-use-ar
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specifications Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To protect against skin burns

from direct contact.

Eye and Face Protection
Tightly fitting safety goggles

and a face shield.

To protect eyes and face from

splashes, which can cause

serious damage.[1]

Skin and Body Protection

Flame-retardant lab coat,

chemical-resistant apron, and

closed-toe shoes.

To protect against skin contact

and chemical splashes.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is essential.

To prevent inhalation of

harmful vapors.

Operational Plan: Handling and Storage
Handling:

Ventilation: Always handle N,N-Diethylallylamine in a well-ventilated area, preferably within

a chemical fume hood.[1][5]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. No

smoking in the handling area.[1][5]

Static Discharge: Take precautionary measures against static discharge. Use explosion-proof

electrical and ventilating equipment.[1][2]

Tools: Use only non-sparking tools.[2][5]

Personal Hygiene: Wash hands and face thoroughly after handling.[1][5]

Storage:
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Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

Inert Atmosphere: For long-term storage, store under an inert gas.[1]

Segregation: Store away from incompatible materials such as acids, strong oxidizing agents,

acid anhydrides, and acid chlorides.

Security: Store in a locked-up area accessible only to authorized personnel.[1]
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Workflow for Handling N,N-Diethylallylamine
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Caption: Workflow for Handling N,N-Diethylallylamine.
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Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

In Case of Exposure:

Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. Seek immediate medical attention.[1][5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 30 minutes. Seek immediate medical

attention.[1][6]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek

immediate medical attention.[1][2][5]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[2][5]

In Case of a Spill:

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Use a spill kit with inert absorbent material (e.g., sand, vermiculite) to contain the

spill. Do not use combustible materials like paper towels.[7][8]

Collect: Carefully collect the absorbed material into a designated, labeled, and sealable

hazardous waste container.[7][8]

Decontaminate: Clean the spill area with a suitable decontamination solution, followed by

soap and water. All cleaning materials must also be disposed of as hazardous waste.[8]
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Emergency Response for N,N-Diethylallylamine
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Caption: Emergency Response Flowchart.

Disposal Plan
All N,N-Diethylallylamine waste is considered hazardous and must be disposed of according

to institutional and regulatory guidelines.

Waste Collection:

Container: Use a dedicated, clearly labeled, and chemically resistant container for liquid

waste.[8][9]
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Labeling: The container must be labeled "Hazardous Waste" with the full chemical name

"N,N-Diethylallylamine" and the appropriate hazard pictograms.[8]

Solid Waste: Contaminated items (e.g., gloves, absorbent materials) should be collected in a

separate, labeled solid hazardous waste container.[9]

Disposal Procedure:

Segregation: Do not mix N,N-Diethylallylamine waste with other chemical waste streams

unless permitted by your institution's Environmental Health and Safety (EHS) department.[9]

Storage: Store waste containers in a designated and secure satellite accumulation area.[9]

Pickup: Contact your institution's EHS office or a licensed hazardous waste disposal vendor

for pickup and disposal.[8]

Prohibited Disposal Methods:

DO NOT pour down the drain.[8]

DO NOT dispose of in regular trash.[8]

DO NOT allow to evaporate in a fume hood.[8]
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Disposal Workflow for N,N-Diethylallylamine
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Caption: Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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